![molecular formula C6H9N3O2S B6253326 5-(ethanesulfonyl)pyrimidin-2-amine CAS No. 1368410-64-3](/img/no-structure.png)
5-(ethanesulfonyl)pyrimidin-2-amine
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Description
5-(Ethanesulfonyl)pyrimidin-2-amine (ESPA) is an organic compound belonging to the pyrimidine family of molecules. It is a colorless, crystalline solid with a molecular weight of 183.2 g/mol and a melting point of 155-156°C. ESPA has been studied for its potential applications in various scientific fields, including chemistry, biochemistry, and medicine.
Mechanism of Action
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(ethanesulfonyl)pyrimidin-2-amine involves the reaction of ethanesulfonyl chloride with pyrimidin-2-amine in the presence of a base.", "Starting Materials": [ "Pyrimidin-2-amine", "Ethanesulfonyl chloride", "Base (such as triethylamine or sodium hydroxide)", "Solvent (such as dichloromethane or acetonitrile)" ], "Reaction": [ "Dissolve pyrimidin-2-amine in the solvent", "Add the base to the solution", "Slowly add ethanesulfonyl chloride to the solution while stirring", "Allow the reaction mixture to stir at room temperature for several hours", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1368410-64-3 |
Molecular Formula |
C6H9N3O2S |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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